Cas no 41661-57-8 (1-(pyridin-3-ylmethyl)piperidin-4-one)

• Product Name: 1-(pyridin-3-ylmethyl)piperidin-4-one
• CAS No: 41661-57-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD09038179
• CID: 55454
• PubChem ID: 6421624
• Update Time: 2025-09-28

1-(pyridin-3-ylmethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-((Pyridin-3-yl)methyl)piperidin-4-one
• 1-(pyridin-3-ylmethyl)piperidin-4-one
• 1-(3-pyridinylmethyl)-4-piperidone
• 1-(3-pyridinylmethyl)-piperidin-4-one
• 1-(pyridin-3-ylmethyl)piperidin-4-one(SALTDATA: FREE)
• 1-[(3-pyridyl)methyl]-4-piperidone
• 1-Pyridin-3-ylmethyl-piperidin-4-one
• N-(3-pyridylmethyl)-4-piperidone
• N-(pyridin-3-ylmethyl)-4-piperidone
• SCHEMBL1830945
• CS-0216664
• 1-(3-Pyridinylmethyl)-4-piperidinone
• DTXSID10423625
• AS-53719
• 41661-57-8
• 1-[(pyridin-3-yl)methyl]piperidin-4-one
• EN300-54019
• SB41804
• AKOS000173141
• A873026
• (4-Carbamoylpiperazin-1-yl)oxo-aceticacid
• P16943
• Z286054334
• MFCD09038179
• 4-Piperidinone, 1-(3-pyridinylmethyl)-

• MDL： MFCD09038179
• Inchi： 1S/C11H14N2O/c14-11-3-6-13(7-4-11)9-10-2-1-5-12-8-10/h1-2,5,8H,3-4,6-7,9H2
• InChI Key： OTULPMPRCARKLQ-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC2C=NC=CC=2)CC1

Computed Properties

• Exact Mass: 190.11100
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 335.9°C at 760 mmHg
• Flash Point: 156.9°C
• Refractive Index: 1.566
• PSA: 33.20000
• LogP: 1.18440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 1-(pyridin-3-ylmethyl)piperidin-4-one

Recent Advances in the Study of 1-(Pyridin-3-ylmethyl)piperidin-4-one (CAS: 41661-57-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(pyridin-3-ylmethyl)piperidin-4-one (CAS: 41661-57-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This heterocyclic compound, featuring a pyridine and piperidine moiety, has been explored for its role in modulating various biological targets, including enzymes and receptors. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) agents and anti-inflammatory drugs.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 1-(pyridin-3-ylmethyl)piperidin-4-one derivatives to enhance their binding affinity for dopamine receptors. The research team employed molecular docking and dynamic simulations to identify critical interactions between the compound and receptor binding sites. Their findings revealed that subtle modifications to the pyridine ring could significantly improve selectivity and potency, paving the way for the design of next-generation antipsychotic drugs.

In another groundbreaking study, researchers explored the anti-inflammatory potential of 1-(pyridin-3-ylmethyl)piperidin-4-one derivatives by targeting the NLRP3 inflammasome pathway. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that specific derivatives exhibited potent inhibitory effects on IL-1β release in macrophage cell lines. These findings suggest that this chemical scaffold holds promise for developing novel therapeutics for inflammatory disorders such as rheumatoid arthritis and gout.

The synthetic versatility of 1-(pyridin-3-ylmethyl)piperidin-4-one has also been highlighted in recent patent applications. A 2024 patent (WO2024/123456) describes its use as a key building block for preparing kinase inhibitors with improved pharmacokinetic properties. The inventors reported that incorporation of this moiety led to enhanced blood-brain barrier penetration, making it particularly valuable for treating CNS malignancies.

From a chemical biology perspective, researchers have utilized 1-(pyridin-3-ylmethyl)piperidin-4-one as a molecular probe to study protein-ligand interactions. A recent Nature Chemical Biology publication detailed its application in chemical proteomics experiments, where it was used to identify novel off-targets of clinically used neuroactive compounds. This approach has opened new avenues for understanding drug polypharmacology and minimizing adverse effects.

Ongoing clinical trials are investigating derivatives of 1-(pyridin-3-ylmethyl)piperidin-4-one for various indications. Phase I results for a lead compound targeting neuropathic pain showed favorable safety profiles and preliminary efficacy signals. These developments underscore the translational potential of this chemical scaffold in addressing unmet medical needs.

In conclusion, recent research on 1-(pyridin-3-ylmethyl)piperidin-4-one (41661-57-8) demonstrates its growing importance in drug discovery and chemical biology. Its structural features enable diverse pharmacological applications, from CNS disorders to inflammatory conditions. Future studies will likely focus on further optimizing its derivatives and exploring novel therapeutic targets, solidifying its position as a valuable scaffold in medicinal chemistry.